2-{[4-methyl-6-(4-methylphenyl)-2-pyrimidinyl]thio}-N-phenylacetamide

• IUPAC Name: 2-[4-methyl-6-(4-methylphenyl)pyrimidin-2-yl]sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C20H19N3OS/c1-14-8-10-16(11-9-14)18-12-15(2)21-20(23-18)25-13-19(24)22-17-6-4-3-5-7-17/h3-12H,13H2,1-2H3,(H,22,24)
• InChI Key: FGYPGPIXWLTKMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=NC(=C2)C)SCC(=O)NC3=CC=CC=C3
• Molecular Formula: C20H19N3OS
• Molecular Weight: 349.5 g/mol

Description

2-{[4-methyl-6-(4-methylphenyl)-2-pyrimidinyl]thio}-N-phenylacetamide, also known as MPTP, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPTP is a potent inhibitor of mitochondrial complex I, which has led to its use as a tool for studying the role of mitochondrial dysfunction in various diseases and disorders. In

Scientific Research Applications

2-{[4-methyl-6-(4-methylphenyl)-2-pyrimidinyl]thio}-N-phenylacetamide has been used extensively in scientific research to study the role of mitochondrial dysfunction in various diseases and disorders, including Parkinson's disease, Alzheimer's disease, Huntington's disease, and amyotrophic lateral sclerosis. 2-{[4-methyl-6-(4-methylphenyl)-2-pyrimidinyl]thio}-N-phenylacetamide has also been used to study the effects of mitochondrial dysfunction on cellular metabolism, oxidative stress, and apoptosis.

Mechanism of Action

2-{[4-methyl-6-(4-methylphenyl)-2-pyrimidinyl]thio}-N-phenylacetamide is a potent inhibitor of mitochondrial complex I, which is a key component of the electron transport chain that generates ATP in the mitochondria. By inhibiting complex I, 2-{[4-methyl-6-(4-methylphenyl)-2-pyrimidinyl]thio}-N-phenylacetamide disrupts mitochondrial function and leads to a decrease in ATP production, an increase in oxidative stress, and ultimately, cell death.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-{[4-methyl-6-(4-methylphenyl)-2-pyrimidinyl]thio}-N-phenylacetamide depend on the dose and duration of exposure. In animal models, 2-{[4-methyl-6-(4-methylphenyl)-2-pyrimidinyl]thio}-N-phenylacetamide has been shown to cause selective degeneration of dopaminergic neurons in the substantia nigra, leading to motor deficits similar to those seen in Parkinson's disease. 2-{[4-methyl-6-(4-methylphenyl)-2-pyrimidinyl]thio}-N-phenylacetamide has also been shown to cause oxidative stress, inflammation, and apoptosis in various cell types.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[4-methyl-6-(4-methylphenyl)-2-pyrimidinyl]thio}-N-phenylacetamide in lab experiments is its specificity for mitochondrial complex I, which allows for the selective study of mitochondrial dysfunction. However, 2-{[4-methyl-6-(4-methylphenyl)-2-pyrimidinyl]thio}-N-phenylacetamide has several limitations, including its toxicity and potential for off-target effects. 2-{[4-methyl-6-(4-methylphenyl)-2-pyrimidinyl]thio}-N-phenylacetamide also has a short half-life and requires repeated dosing to maintain its effects.

Future Directions

For 2-{[4-methyl-6-(4-methylphenyl)-2-pyrimidinyl]thio}-N-phenylacetamide research include the development of more specific inhibitors of mitochondrial complex I, the identification of new targets for mitochondrial dysfunction, and the exploration of the role of mitochondrial dysfunction in other diseases and disorders. Additionally, the use of 2-{[4-methyl-6-(4-methylphenyl)-2-pyrimidinyl]thio}-N-phenylacetamide in combination with other compounds, such as antioxidants or anti-inflammatory agents, may provide new insights into the mechanisms of mitochondrial dysfunction and potential therapeutic interventions.